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Compound of Interest

Compound Name: rac-Benzilonium Bromide-d5

Cat. No.: B15354370 Get Quote

This technical guide provides a comprehensive overview of the safety data for rac-
Benzilonium Bromide-d5, intended for researchers, scientists, and professionals in drug

development. The information is compiled from available safety data sheets of closely related

compounds and product specifications for the deuterated substance.

Chemical and Physical Properties
rac-Benzilonium Bromide-d5 is a labeled form of Benzilonium Bromide, an anticholinergic

drug.[1] The deuterated form is often used as an analytical standard in research and

development.[2]

Property Value Source

Molecular Formula C22H23D5BrNO3 [1]

Molecular Weight 439.4 g/mol [1]

Appearance Light Brown Solid [1]

Melting Point >175°C (decomposes) [1]

Solubility
Soluble in DMSO, Methanol,

and Water
[1]

Storage Temperature -20°C [1][3]

Shipping Temperature Blue Ice [1]
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Hazard Identification and Classification
Based on data from related benzalkonium compounds, rac-Benzilonium Bromide-d5 is

considered a hazardous substance.[4][5] The primary hazards are associated with its corrosive

and toxic properties.

GHS Hazard Statements:

H301: Toxic if swallowed.[5][6]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

Signal Word: Danger[5][6]

Pictogram:

Skull and Crossbones (GHS06)[5]

The following diagram illustrates the general hazard identification and response workflow.
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Hazard Identification

Potential Exposure Routes First Aid Measures

rac-Benzilonium Bromide-d5 Toxic if Swallowed
Causes Skin Irritation

Causes Serious Eye Irritation
May Cause Respiratory Irritation

is classified as

Ingestion

Skin Contact

Eye Contact

Inhalation

Rinse MouthIf swallowed

Wash with Soap and WaterIf on skin

Rinse Cautiously with WaterIf in eyes

Move to Fresh AirIf inhaled

Seek Immediate
Medical Attentionif irritation persists

if breathing is difficult

Click to download full resolution via product page

Hazard Identification and First Aid Workflow

Toxicological Information
Toxicological data for benzalkonium halides indicate moderate acute oral toxicity and low to

moderate acute dermal toxicity.[7] Ingestion of sufficient quantities can lead to severe health

effects.[4]

Exposure Route Species Value Source

Oral LD50 Rat 240–795 mg/kg bw [7]

Oral LD50 Mouse 150–340 mg/kg bw [7]

Dermal LD50 Rat 930–2848 mg/kg bw [7]

Dermal LD50 Rabbit 2730–3413 mg/kg bw [7]
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Health Effects:

Ingestion: Harmful or fatal if swallowed.[4] Can cause severe chemical burns to the mouth,

throat, and gastrointestinal tract.[4]

Skin Contact: Causes skin irritation and may be harmful if absorbed through the skin.[4][5]

Can produce chemical burns upon direct contact.[4]

Eye Contact: Causes serious eye damage, potentially leading to irreversible injury and

blindness.[4]

Inhalation: May cause respiratory irritation.[5]

Studies on benzalkonium chloride (BAC) have shown genotoxic effects in mammalian and

plant cells at environmentally relevant concentrations.[8] However, a broader evaluation of

benzalkonium halides concluded they are not considered to have genotoxic or carcinogenic

potential.[7]

Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Aspect Recommendation Source

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation. Use in a well-

ventilated area or under a

chemical fume hood. Wash

hands thoroughly after

handling.

[5][6][9]

Storage

Store at -20°C in a tightly

closed container. Keep in a

dry, cool, and well-ventilated

place. Protect from light and

moisture.

[1][3][9]

Incompatible Materials Strong oxidizing agents. [9]
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The following diagram outlines the recommended personal protective equipment (PPE) and

engineering controls.

Exposure Controls

Engineering Controls

Personal Protective Equipment Use in a well-ventilated area
or chemical fume hood

Eyewash stations and
safety showers nearby

Compatible chemical-resistant gloves Safety goggles or face shield Protective clothing/lab coat NIOSH/MSHA approved respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Recommended Exposure Controls

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Spill Size Procedure Source

Minor Spill

Remove ignition sources.

Clean up immediately, avoiding

contact with skin and eyes.

Use dry clean-up procedures

to avoid generating dust. Place

in a suitable, labeled container

for disposal.

[4]

Major Spill

Evacuate the area and move

upwind. Alert emergency

responders. Do not touch the

spilled material.

[4]

Experimental Protocols
Detailed experimental protocols for the synthesis or use of rac-Benzilonium Bromide-d5 are

not publicly available in the searched safety data sheets. Researchers should refer to specific

analytical methods or literature where this standard is employed. The general solubility

information can be used to prepare stock solutions. For example, to prepare a solution, one

could add solvents like DMSO, Methanol, or Water.[1] If precipitation occurs, heating and/or

sonication may aid in dissolution.[3]

Signaling Pathways
The primary mechanism of action for Benzilonium Bromide is as an anticholinergic agent,

meaning it blocks the action of the neurotransmitter acetylcholine at muscarinic receptors. This

action is responsible for its therapeutic effects. The deuterated form is expected to have the

same pharmacological target. No specific safety-related signaling pathways were detailed in

the provided search results. The toxicity is primarily due to its corrosive nature and systemic

effects following significant exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15354370#rac-benzilonium-bromide-d5-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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